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Compound of Interest

Compound Name: Sampatrilat

Cat. No.: B1681431

Essential Safety and Handling Guide for
Sampatrilat

Disclaimer: This document provides guidance based on established laboratory safety protocols
and publicly available information. A specific Safety Data Sheet (SDS) for Sampatrilat was not
found. Researchers must conduct a thorough risk assessment for their specific experimental
conditions and consult with their institution's Environmental Health and Safety (EHS)
department before handling this compound.

Sampatrilat is identified as a potent, orally active vasopeptidase inhibitor that targets both
angiotensin-converting enzyme (ACE) and neutral endopeptidase (NEP).[1][2] Due to its
pharmacological potency, meticulous handling procedures are imperative to minimize
occupational exposure.

Personal Protective Equipment (PPE)

The appropriate level of PPE is dictated by the nature of the handling activity. The following
table outlines the recommended PPE for various procedures involving Sampatrilat.
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. Recommended Personal Protective
Activity .
Equipment

) ) ) o Disposable Gown or Lab CoatDouble Nitrile
Handling Solid Sampatrilat (e.g., weighing, o _
GlovesSafety Glasses with Side Shields or

aliquotin
a 9 Safety GogglesN95 or higher-rated Respirator

Disposable Gown or Lab CoatNitrile
] ] GlovesSafety Glasses with Side Shields or
Solution Preparation o
Safety GogglesTo be performed within a

certified chemical fume hood

Disposable Gown or Lab CoatNitrile

General Laboratory Use ) ] ]
GlovesSafety Glasses with Side Shields

Disposable Gown or Lab CoatHeavy-duty Nitrile

Cleaning and Decontamination
or Butyl Rubber GlovesSafety Goggles

Operational and Disposal Plans
Engineering Controls

To mitigate the risk of inhalation, all manipulations of solid Sampatrilat should be conducted
within a certified chemical fume hood, glove box, or a powder containment hood. It is essential
that safety showers and eyewash stations are unobstructed and have been recently certified.[3]

[4]

Standard Operating Procedure for Handling Solid
Sampatrilat

A systematic approach is crucial for the safe handling of potent powders.
e Preparation:
o Don all PPE as specified in the table above.
o Line the work surface of the chemical fume hood with absorbent bench paper.

o Assemble all necessary apparatus (e.g., spatula, weigh paper, vials) within the fume hood.
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» Weighing and Dissolution:
o Within the fume hood, carefully open the primary container of Sampatrilat.

Utilize a clean spatula to transfer the desired quantity of powder to weigh paper,

[¢]

minimizing dust generation.

[¢]

Securely close the primary container.

o

Transfer the weighed powder into a suitable vessel for dissolution.

Introduce the solvent slowly to prevent aerosolization of the powder.

[e]

o

Seal the vessel and mix until the solid is completely dissolved.

e Post-Handling:

[e]

Decontaminate the exterior of all containers and equipment with an appropriate solvent
(e.g., 70% ethanol) before removal from the fume hood.

[¢]

Segregate all contaminated disposable items into a designated hazardous waste
container.[5][6]

Remove PPE in the correct sequence to prevent cross-contamination.

o

[e]

Thoroughly wash hands with soap and water.

Disposal Plan

All waste materials contaminated with Sampatrilat must be managed as hazardous
pharmaceutical waste, adhering to all institutional, local, and federal regulations.[5][7][8]

e Solid Waste: All contaminated solid materials, including disposable PPE and consumables,
must be collected in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: All liquid waste containing Sampatrilat must be collected in a compatible,
sealed, and clearly labeled hazardous waste container. Disposal of Sampatrilat solutions via
sanitary sewer systems is strictly prohibited.[6]
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e Sharps: Any sharps contaminated with Sampatrilat must be disposed of in a designated
sharps container for hazardous pharmaceutical waste.

Emergency Procedures
Personnel Exposure

Immediate and appropriate action is critical in the event of an exposure.

» Skin Contact: Immediately flush the affected skin with a large volume of water for at least 15
minutes.[3] Contaminated clothing should be removed while under a safety shower. Promptly
seek medical attention.

» Eye Contact: Immediately irrigate the eyes with a gentle stream of water for a minimum of 15
minutes, ensuring the eyelids are held open.[3][4] Seek immediate medical attention.

 Inhalation: Relocate the individual to an area with fresh air. If respiratory distress is apparent,
provide oxygen and seek immediate medical attention.

 Ingestion: Do not induce vomiting. The mouth should be rinsed with water, and immediate
medical attention must be sought.

Spill Response

The response to a spill is dependent on its scale and location.
e Minor Spill (within a fume hood):
o Notify personnel in the immediate vicinity.
o Wearing appropriate PPE, cover the spill with an absorbent material.
o Carefully collect the absorbed material and place it in a hazardous waste container.
o Decontaminate the affected area with a suitable cleaning agent.
e Major Spill (outside of a fume hood):

o Immediately evacuate the area and alert others.
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o Secure the laboratory by closing doors and restricting access.
o Contact your institution's EHS or emergency response team for assistance.[1][9]

o Be prepared to provide detailed information about the spilled substance to the response

team.

Visual Workflows
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Caption: Workflow for responding to a Sampatrilat spill.
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Caption: Standard operating procedure for handling solid Sampatrilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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